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Compound of Interest

Compound Name: Cyclohexene sulfide

Cat. No.: B1347086

Application Notes and Protocols for
Cyclohexene Sulfide

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols and safety guidelines for the handling and storage
of cyclohexene sulfide. Adherence to these protocols is crucial for ensuring laboratory safety
and maintaining the integrity of the compound.

Overview and Hazards

Cyclohexene sulfide (CAS No. 286-28-2), also known as 7-Thiabicyclo[4.1.0]heptane, is a
flammable, colorless to yellow liquid with a strong stench.[1][2][3] It is stable under normal
temperatures and pressures.[1] Due to its chemical properties and structure as a thiirane, it
requires careful handling to prevent exposure and accidents. The toxicological properties of
cyclohexene sulfide have not been fully investigated, and no specific LD50 or LC50 data are
available.[1] Therefore, it should be handled with the assumption that it is toxic.

Quantitative Data Summary

The following tables summarize the known physical, chemical, and safety data for
cyclohexene sulfide and the related compound, cyclohexene.

Table 1: Physical and Chemical Properties of Cyclohexene Sulfide
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Property Value Reference(s)
CAS Number 286-28-2 [1][3]
Molecular Formula CéH10S [1]

Molecular Weight 114.21 g/mol [1]
Appearance Clear, colorless to yellow liquid  [1][2]

Boiling Point 55-58 °C @ 12 mmHg [1]

Flash Point 50 °C (122 °F) [11[3]
Refractive Index (n20/D) 1.527 [3]

Odor Stench [1]

Table 2: Safety and Hazard Data for Cyclohexene Sulfide
Parameter Information Reference(s)

GHS Pictograms

GHSO02 (Flammable)

[3]

GHS Signal Word

Warning

[3]

Hazard Statements

H226: Flammable liquid and

vapor

[3]

Incompatibilities

Strong oxidizing agents

[1]

Hazardous Decomposition

Carbon monoxide, oxides of

sulfur, hydrogen sulfide

[1]

Storage Temperature

2-8°C (Refrigerated)

[3]

Table 3: Toxicity Data for Cyclohexene (for reference)

Disclaimer: The following data is for cyclohexene, a structurally related compound.

Cyclohexene sulfide's toxicity has not been fully determined, and it should be handled with

great care.
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Parameter Value Species Reference(s)
Oral LD50 1,940 mg/kg Rat [4]
Dermal LD50 1,231 mg/kg Rabbit [415]
300 ppm (1015
OSHA PEL (TWA) N/A [6]
mg/m3)
300 ppm (1015
NIOSH REL (TWA) N/A [6]
mg/m3)
ACGIH TLV (TWA) 20 ppm N/A [7]

Experimental Protocols
General Handling and Storage Protocol

This protocol outlines the essential steps for the safe handling and storage of cyclohexene
sulfide in a laboratory setting.

Materials:

Cyclohexene sulfide
e Chemical fume hood

o Personal Protective Equipment (PPE): safety goggles, face shield, chemical-resistant gloves
(e.g., nitrile), lab coat

e Grounding straps

e Spark-proof tools

o Tightly sealed, appropriately labeled storage container
» Refrigerated, flammable-rated storage cabinet

 Spill kit with absorbent, non-combustible material (e.g., sand, vermiculite)

© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://www.fishersci.ca/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-c/S25291.pdf
https://www.fishersci.ca/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-c/S25291.pdf
https://assets.thermofisher.cn/DirectWebViewer/private/document.aspx?prd=ALFAAA11359~~PDF~~MTR~~CGV4~~EN~~2025-09-09%2014:03:08~~Cyclohexene~~
https://www.cdc.gov/niosh/npg/npgd0167.html
https://www.cdc.gov/niosh/npg/npgd0167.html
https://www.osha.gov/chemicaldata/118
https://www.benchchem.com/product/b1347086?utm_src=pdf-body
https://www.benchchem.com/product/b1347086?utm_src=pdf-body
https://www.benchchem.com/product/b1347086?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1347086?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Procedure:

e Engineering Controls: All work with cyclohexene sulfide must be conducted in a well-
ventilated chemical fume hood.[1]

e Personal Protective Equipment: Wear appropriate PPE at all times. This includes safety
goggles, a face shield, a lab coat, and chemical-resistant gloves.[1][3]

e Preventing Ignition: Cyclohexene sulfide is flammable.[1][3] Keep it away from heat,
sparks, open flames, and other ignition sources.[1] Use spark-proof tools and explosion-
proof equipment.[1] Ground and bond containers when transferring material to prevent static
discharge.[1]

o Dispensing: When transferring or dispensing the liquid, do so slowly and carefully to avoid
splashing.

o Storage: Store cyclohexene sulfide in a tightly closed container in a cool, dry, well-
ventilated area away from incompatible substances like strong oxidizing agents.[1] It should
be kept refrigerated at 2-8°C in a flammable-rated cabinet.[3]

o Spill Response: In case of a spill, immediately evacuate the area and remove all ignition
sources.[1] Ventilate the area. Wearing appropriate PPE, contain the spill using an inert, non-
combustible absorbent material.[1] Collect the absorbed material into a sealed container for
disposal as hazardous waste.[1]

e Waste Disposal: Dispose of cyclohexene sulfide waste and contaminated materials in
accordance with local, state, and federal regulations for hazardous waste.[1]

Protocol for the Synthesis of Cyclohexene Sulfide

The following is a detailed protocol for the synthesis of cyclohexene sulfide, adapted from
Organic Syntheses.[1]

Materials:
e Cyclohexene oxide

e Potassium thiocyanate
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95% Ethanol

Water

Diethyl ether

Saturated sodium chloride solution

Anhydrous sodium sulfate

1-L flask with mechanical stirrer

1-L separatory funnel

Distillation apparatus with Vigreux column

Ice bath

Procedure:

Prepare a solution of 121 g (1.25 moles) of potassium thiocyanate in 100 ml of water and 75
ml of 95% ethanol in a 1-L flask.[1]

Add half of a 98 g (1 mole) portion of cyclohexene oxide to the solution.[1]

Allow the solution to stand for 3-4 hours. A slight temperature increase of about 5°C may be
observed.[1]

Transfer the clear solution to a 1-L flask equipped with a mechanical stirrer.[1]

Add the second half of the cyclohexene oxide and stir the resulting solution vigorously for 36
hours at room temperature.[1]

Decant the supernatant layer and the aqueous phase from the precipitated potassium
cyanate into a 1-L separatory funnel.[1]

Rinse the precipitated potassium cyanate with 50 ml of ether and add this to the separatory
funnel.[1]
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o Extract the aqueous phase with the ether.[1]

e Wash the ether extract twice with 50-ml portions of saturated sodium chloride solution.[1]
e Dry the ether extract over anhydrous sodium sulfate.[1]

» Remove the excess ether on a steam bath.[1]

« Distill the residual liquid under reduced pressure through an 18-in. Vigreux column, cooling
the distillate in an ice bath. The main fraction boils at 71.5-73.5°/21 mm.[1]

Visualizations
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Caption: Workflow for the safe handling of cyclohexene sulfide.
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Caption: Protocol for responding to a cyclohexene sulfide spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Protocols for the safe handling and storage of
cyclohexene sulfide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1347086#protocols-for-the-safe-handling-and-
storage-of-cyclohexene-sulfide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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